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Compound of Interest

Compound Name: Niraparib hydrochloride

Cat. No.: B612085 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

niraparib hydrochloride stock solutions for in vitro experimental use. Niraparib is a potent and

selective inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes, PARP-1 and PARP-2,

which are critical for DNA repair.[1][2] It is widely used in cancer research, particularly in studies

involving tumors with deficiencies in DNA repair pathways, such as those with BRCA1/2

mutations.[3]

Physicochemical and Solubility Data
Proper preparation of a niraparib hydrochloride stock solution is crucial for accurate and

reproducible experimental results. The following table summarizes the key physicochemical

and solubility properties of niraparib hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b612085?utm_src=pdf-interest
https://www.benchchem.com/product/b612085?utm_src=pdf-body
https://go.drugbank.com/drugs/DB11793
https://www.mdpi.com/1424-8247/16/9/1261
https://www.urology-textbook.com/niraparib.html
https://www.benchchem.com/product/b612085?utm_src=pdf-body
https://www.benchchem.com/product/b612085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₉H₂₀N₄O·HCl [4]

Molecular Weight 356.85 g/mol [4]

Appearance Solid powder [5]

Solubility in DMSO 64 mg/mL (179.34 mM) [4]

Solubility in Ethanol
60-64 mg/mL (approx. 168-179

mM)
[6][7]

Solubility in Water Insoluble or slightly soluble [7][8]

Note: The use of fresh, moisture-free DMSO is recommended as moisture can reduce the

solubility of niraparib hydrochloride.[4][6] Sonication may be required to fully dissolve the

compound in ethanol or DMSO.[7]

Experimental Protocols
I. Preparation of a 10 mM Niraparib Hydrochloride Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of niraparib hydrochloride
in dimethyl sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

Niraparib hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing Niraparib Hydrochloride: Accurately weigh out a precise amount of niraparib
hydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.5685 mg of niraparib hydrochloride.

Dissolution: Add the weighed niraparib hydrochloride powder to a sterile microcentrifuge

tube. Using a calibrated pipette, add the appropriate volume of anhydrous DMSO to achieve

a final concentration of 10 mM. For 3.5685 mg of powder, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the niraparib hydrochloride is completely

dissolved. Gentle warming (e.g., to 37°C) may aid in dissolution, but avoid excessive heat.

Sterilization (Optional): If required for the specific cell culture application, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[9]

Storage of Stock Solutions:

Storage Temperature Duration Source(s)

-20°C
Short-term (days to weeks) to

1 month
[8][9]

-80°C Long-term (months to a year) [6][9]

Note: For in vivo studies, a different formulation may be required. One example involves a

vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[7]

II. Preparation of Working Solutions for Cell-Based
Assays
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This protocol outlines the dilution of the 10 mM niraparib hydrochloride stock solution to

prepare working concentrations for treating cells in culture.

Materials:

10 mM Niraparib hydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Determine Final Concentration: Decide on the final concentrations of niraparib
hydrochloride required for your experiment. Niraparib has been shown to inhibit PARP

activity with an EC50 of 4 nM in whole-cell assays and inhibit the proliferation of cancer cells

with BRCA mutations in the 10-100 nM range.[6]

Serial Dilutions: Perform serial dilutions of the 10 mM stock solution in sterile cell culture

medium to achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[6]

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, add 1 µL of the 10 mM

stock solution to 999 µL of cell culture medium.

Application to Cells: Add the appropriate volume of the working solution to your cell cultures

to achieve the desired final concentration. For example, in a 96-well plate with 190 µL of cells

per well, adding 10 µL of a 20x concentrated working solution will result in a 1x final

concentration with 0.5% DMSO.[6]
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Niraparib's Mechanism of Action: PARP Inhibition and
DNA Repair
Niraparib functions by inhibiting PARP enzymes, which are essential for the repair of single-

strand DNA breaks (SSBs).[10] In cells with deficient homologous recombination (HR) repair

pathways, such as those with BRCA1/2 mutations, the inhibition of PARP leads to the

accumulation of unrepaired SSBs.[3] During DNA replication, these SSBs are converted into

double-strand breaks (DSBs).[11] The inability to repair these DSBs through the faulty HR

pathway results in genomic instability and ultimately leads to cell death, a concept known as

synthetic lethality.[1][10] Niraparib has also been shown to activate interferon signaling

pathways, which can modulate the tumor microenvironment.[12]
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Click to download full resolution via product page

Caption: Mechanism of action of Niraparib via PARP inhibition.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the key steps for the preparation of a niraparib hydrochloride
stock solution for experimental use.
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3. Vortex until
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4. (Optional) Filter sterilize
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Caption: Workflow for Niraparib hydrochloride stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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